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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough understanding of the principles and methodologies
behind caspase-1 activity assays. Caspase-1, a key inflammatory caspase, plays a critical role
in the innate immune response through the activation of inflammasomes. Its activity leads to
the maturation and release of pro-inflammatory cytokines IL-13 and IL-18, as well as a form of
programmed cell death known as pyroptosis. Accurate measurement of caspase-1 activity is
therefore essential for research in immunology, inflammation, and for the development of novel
therapeutics targeting inflammatory diseases.

The Inflammasome and Caspase-1 Activation

Inflammasomes are multi-protein complexes that assemble in the cytosol in response to
pathogen-associated molecular patterns (PAMPS) and danger-associated molecular patterns
(DAMPS).[1] A canonical inflammasome complex typically consists of a sensor protein (e.g.,
NLRP3, NLRC4, AIM2), an adaptor protein (ASC), and pro-caspase-1.[1] The assembly of the
inflammasome brings pro-caspase-1 molecules into close proximity, leading to their
dimerization and auto-activation through proteolytic cleavage. Activated caspase-1 is a
heterotetramer composed of two p20 and two p10 subunits.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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